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Compound of Interest

Compound Name: 3-Benzylbenzaldehyde

CAS No.: 52315-08-9

Cat. No.: B1282234

Get Quote

3-Benzylbenzaldehyde is a privileged biphenylmethane scaffold used primarily as an

intermediate in medicinal chemistry. Unlike its ether analog (3-benzyloxybenzaldehyde), the

methylene bridge (-CH₂-) in 3-benzylbenzaldehyde confers unique conformational flexibility

and lipophilicity (LogP) profiles, making it critical for targeting hydrophobic pockets in enzymes

such as dehydrosqualene synthase (CrtM).

Critical Distinction: Researchers frequently conflate this molecule with 3-

benzyloxybenzaldehyde (CAS 1700-37-4). Ensure the absence of the ether oxygen linker

before proceeding with synthesis or procurement.
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Property Value Technical Note

IUPAC Name 3-(Phenylmethyl)benzaldehyde
Meta-substitution is key for

non-linear geometry.

CAS Number 52315-08-9
Distinct from 4-benzyl (4396-

87-0) or benzyloxy isomers.

Molecular Formula C₁₄H₁₂O
High carbon content increases

lipophilicity.

Molecular Weight 196.24 g/mol
Exact Mass: 196.0888 (useful

for HRMS validation).

Physical State Viscous Oil / Low MP Solid
Tendency to supercool; store

under inert gas (Ar/N₂).

Solubility DCM, THF, DMSO

Poor water solubility; requires

organic co-solvents for

bioassays.

SMILES O=Cc1cccc(Cc2ccccc2)c1
Useful for chemoinformatic

docking studies.

Part 2: Synthetic Methodology
While Friedel-Crafts benzylation of benzaldehyde is theoretically possible, it is not

recommended due to the deactivating nature of the aldehyde group and the formation of

inseparable ortho/para mixtures. The industry-standard protocol utilizes a Suzuki-Miyaura

Cross-Coupling approach, which ensures regioselectivity.

Protocol A: Regioselective Suzuki Coupling
Rationale: This route couples an aryl halide with a boronic acid, tolerating the sensitive

aldehyde functionality without requiring protection/deprotection steps.

Reagents:

Electrophile: Benzyl bromide (1.0 equiv)
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Nucleophile: 3-Formylphenylboronic acid (1.1 equiv)

Catalyst: Pd(PPh₃)₄ (3-5 mol%) or Pd(dppf)Cl₂

Base: K₂CO₃ (2.0 equiv)

Solvent: Toluene/Ethanol/Water (4:1:1) or Dioxane/Water.

Step-by-Step Workflow:

Inertion: Flame-dry a round-bottom flask and purge with Argon.

Dissolution: Dissolve 3-formylphenylboronic acid and benzyl bromide in the solvent system.

Degas by bubbling Argon for 15 minutes.

Catalysis: Add the Palladium catalyst and base rapidly against a positive pressure of Argon.

Reflux: Heat the mixture to 90°C for 12–16 hours. Monitor via TLC (Hexane/EtOAc 8:2). The

aldehyde spot will be UV active.

Workup: Cool to RT. Dilute with water and extract with Ethyl Acetate (3x).[1] Wash organics

with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Visualized Pathway: Suzuki Catalytic Cycle
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Suzuki-Miyaura Mechanism for 3-Benzylbenzaldehyde
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Figure 1: The catalytic cycle highlights the Pd(0)/Pd(II) shuttle. Note that the benzyl bromide

undergoes oxidative addition more readily than aryl chlorides.

Part 3: Reactivity & Applications in Drug Discovery
3-Benzylbenzaldehyde serves as a "warhead carrier." The aldehyde is a reactive handle used

to attach the lipophilic biphenyl tail to polar pharmacophores.

Reductive Amination (Schiff Base Reduction)
This is the most common transformation in medicinal chemistry libraries. The aldehyde reacts

with primary or secondary amines to form an imine, which is reduced in situ to an amine.

Application: Synthesis of antihistamines and inhibitors of S. aureus virulence factors (e.g.,

dehydrosqualene synthase inhibitors).

Preferred Reducing Agent: Sodium Triacetoxyborohydride (STAB) is preferred over NaBH₄

because STAB reduces the imine selectively without reducing the parent aldehyde,

preventing the formation of the alcohol byproduct.

Knoevenagel Condensation
Reaction with active methylene compounds (e.g., malonic acid) yields cinnamic acid

derivatives, often used as linkers in fragment-based drug design (FBDD).

Visualized Workflow: Reductive Amination Protocol
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Figure 2: Standard protocol for linking the 3-benzylbenzaldehyde scaffold to amine-bearing

pharmacophores.

Part 4: Analytical Validation
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To ensure the integrity of the synthesized material, the following spectral signatures must be

confirmed:

¹H NMR (400 MHz, CDCl₃):

Aldehyde Proton: A singlet at δ 10.0 ppm is diagnostic.

Benzylic Methylene: A singlet at δ 4.0–4.1 ppm (2H) confirms the -CH₂- bridge.

Aromatic Region: Multiplets between δ 7.1–7.8 ppm (9H total).

IR Spectroscopy:

Strong C=O stretch at 1695–1705 cm⁻¹.

Absence of broad O-H stretch (rules out benzyl alcohol contamination).

Mass Spectrometry (ESI+):

Look for [M+H]⁺ = 197.25.

Common fragment: Loss of CO (M-28) or tropylium ion formation (m/z 91).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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